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Compound of Interest

Compound Name: Strontium malonate

Cat. No.: B3062150 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial, immediate safety and logistical information for the handling of

Strontium malonate. Adherence to these procedures is vital for ensuring personal safety and

maintaining a secure research environment. This document outlines the necessary personal

protective equipment (PPE), step-by-step operational plans for handling and disposal, and

summarizes key data.

Disclaimer
Publicly available safety data for Strontium malonate is limited. The following guidance is

based on the known hazards of its components—strontium compounds and malonic acid—and

general best practices for handling fine chemical powders. It is imperative to consult a

substance-specific Safety Data Sheet (SDS) if available and to adhere to your institution's

specific safety protocols.

Immediate Safety Concerns
Based on related compounds, Strontium malonate should be handled as a substance that

can cause skin and serious eye irritation.[1][2][3] Inhalation of dust or ingestion should be

avoided.[2][3][4]

Eye Contact: Can cause serious eye irritation.[2][3]

Skin Contact: May cause skin irritation.[1][2][3]
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Inhalation: Inhalation of dust can irritate the respiratory system.[1][2]

Ingestion: Harmful if swallowed.[2][3][4]

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the correct use of PPE. The following

equipment is mandatory when handling Strontium malonate.

Protection Type Equipment Purpose

Eye Protection

Chemical safety goggles with

side shields or a face shield.[1]

[5]

To protect eyes from dust and

potential splashes.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[1][6]

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly after handling.[1][7]

Respiratory Protection
NIOSH-approved N95 (or

equivalent) dust respirator.[6]

To be used when there is a risk

of inhaling dust, especially

when handling larger

quantities or when adequate

ventilation is not available.[1]

Body Protection
Chemical-resistant lab coat or

apron.[1][6]

To protect skin and clothing

from contamination.[1]

Operational Plan: Handling and Storage
A systematic approach to handling Strontium malonate is essential to minimize risk.

Handling
Ventilation: Always handle Strontium malonate in a well-ventilated area.[2][6] A chemical

fume hood or an area with local exhaust ventilation is strongly recommended to minimize

airborne dust levels.[6][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.talentchemicals.com/blog/what-are-the-safety-precautions-when-using-malonic-acid-43959.html
https://westliberty.edu/health-and-safety/files/2010/02/Malonic-acid.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Malonic-acid.pdf
https://www.tcichemicals.com/BE/en/sds/S0938_EU_6N.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB09267.pdf?1515084834
https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.talentchemicals.com/blog/what-are-the-safety-precautions-when-using-malonic-acid-43959.html
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.talentchemicals.com/blog/what-are-the-safety-precautions-when-using-malonic-acid-43959.html
https://www.talentchemicals.com/blog/what-are-the-safety-precautions-when-using-malonic-acid-43959.html
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.talentchemicals.com/blog/what-are-the-safety-precautions-when-using-malonic-acid-43959.html
https://www.cdhfinechemical.com/images/product/msds/37_800656061_MalonicAcid-CASNO-141-82-2-MSDS.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.talentchemicals.com/blog/what-are-the-safety-precautions-when-using-malonic-acid-43959.html
https://www.talentchemicals.com/blog/what-are-the-safety-precautions-when-using-malonic-acid-43959.html
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.talentchemicals.com/blog/what-are-the-safety-precautions-when-using-malonic-acid-43959.html
https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://www.benchchem.com/product/b3062150?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/Malonic-acid.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Strontium_Compounds.pdf
https://www.spectrumchemical.com/media/sds/MA150_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3062150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Practices:

Avoid generating dust during handling.[6][9]

Do not eat, drink, or smoke in the area where the chemical is handled.[2][6]

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[2][7]

Use appropriate tools (e.g., spatulas) to handle the solid material.

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[2][6][8] Keep the container tightly

closed to prevent contamination and moisture absorption.[2][6][10]

Temperature: For long-term storage, keep at -20°C; for short-term, 0 - 4°C is suitable.[10]

Incompatibilities: Store away from incompatible materials such as oxidizing agents and

strong acids.[8]

Experimental Workflow
The following diagram outlines the standard workflow for handling Strontium malonate in a

laboratory setting.
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Strontium Malonate Handling Workflow
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Caption: Workflow for the safe handling of Strontium malonate.
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Disposal Plan
Proper disposal of chemical waste is critical for environmental safety and regulatory

compliance.

Waste Collection: Collect all solid waste Strontium malonate and any materials

contaminated with it (e.g., gloves, weighing paper) in a designated, clearly labeled, and

sealed hazardous waste container.[2][7]

Disposal Method: Dispose of the chemical waste through an approved waste disposal plant

or your institution's environmental health and safety (EHS) office.[2] Do not dispose of

Strontium malonate down the drain or in regular trash.[7][9]

Spills:

Small Spills: Carefully sweep or scoop the spilled solid into a suitable container for

disposal.[6] If appropriate, moisten the material slightly to prevent dust from becoming

airborne.[6]

Large Spills: Evacuate the area.[6] Prevent the spread of dust. Contact your institution's

EHS department for guidance on cleanup and disposal.

Quantitative Data Summary
While a specific SDS for Strontium malonate is not readily available, the table below

summarizes known information. Data for malonic acid is included for hazard reference.
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Property Value Source

Chemical Formula C₃H₂O₄Sr -

Appearance Solid powder [10]

Storage Temperature
0-4°C (short-term), -20°C

(long-term)
[10]

Solubility Soluble in DMSO [10]

Malonic Acid Hazards

Causes serious eye damage,

Harmful if swallowed, Causes

skin irritation.

[2][3]

Strontium Compound Hazards

Generally low toxicity for non-

radioactive compounds, but

dust inhalation should be

avoided.[6] Some organic

strontium salts are harmful.[3]

[4]

-

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2] Seek immediate medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]

If skin irritation occurs, get medical advice.[2]

Inhalation: Move the victim to fresh air.[2] If breathing is difficult, provide oxygen. Seek

medical attention if you feel unwell.[2]

Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting. Call a physician or poison

control center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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